Cas no 2948-14-3 (Phenyl furan-2-carboxylate)

• Product Name: Phenyl furan-2-carboxylate
• CAS No: 2948-14-3
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• CID: 287423
• PubChem ID: 350413
• Update Time: 2025-06-11

Phenyl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Phenyl furan-2-carboxylate
• 2-Furancarboxylic acid, phenyl ester
• 2-furane carboxylic acid,phenyl ester
• AC1L6W7Q
• Furan-2-carbonsaeure-phenylester
• furan-2-carboxylic acid phenyl ester
• HMS1578M06
• NSC509746
• phenyl 2-furancarboxylate
• Phenyl 2-furoate
• STK388206
• SureCN5943067
• NSC-509746
• phenylfuran-2-carboxylate
• SCHEMBL5943067
• SB61434
• 2948-14-3
• AKOS002947430
• Phenyl 2-furoate #
• YYHDAWBGVZLMAD-UHFFFAOYSA-N
• A912563
• DTXSID80325541
• InChI=1/C11H8O3/c12-11(10-7-4-8-13-10)14-9-5-2-1-3-6-9/h1-8

• MDL： MFCD00460411
• Inchi： 1S/C11H8O3/c12-11(10-7-4-8-13-10)14-9-5-2-1-3-6-9/h1-8H
• InChI Key： YYHDAWBGVZLMAD-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CO1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 188.04734
• Monoisotopic Mass: 188.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.209
• Boiling Point: 290.2°C at 760 mmHg
• Flash Point: 129.3°C
• Refractive Index: 1.558
• PSA: 39.44
• LogP: 2.49880

Phenyl furan-2-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Phenyl furan-2-carboxylate

Comprehensive Overview of Phenyl furan-2-carboxylate (CAS No. 2948-14-3): Properties, Applications, and Industry Insights

Phenyl furan-2-carboxylate (CAS No. 2948-14-3) is an organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. This ester derivative, formed by the reaction of furan-2-carboxylic acid and phenol, exhibits unique chemical properties that make it valuable in synthetic chemistry. With the growing demand for bioactive intermediates and flavor & fragrance ingredients, this compound has garnered significant attention from researchers and industrial users alike.

The molecular structure of Phenyl furan-2-carboxylate combines a furan ring with a phenyl ester group, offering both lipophilic and aromatic characteristics. This duality enables its use as a building block for heterocyclic compounds, a class of molecules frequently explored in drug discovery. Recent studies highlight its potential as a precursor for antimicrobial agents and anti-inflammatory compounds, aligning with the global focus on novel therapeutic solutions.

In the agrochemical sector, CAS 2948-14-3 has been investigated for its role in developing eco-friendly pesticides. As sustainability becomes a priority, researchers are leveraging its biodegradability to design next-generation crop protection products. The compound’s compatibility with green chemistry principles makes it a candidate for replacing traditional, environmentally persistent alternatives.

From a commercial perspective, the synthesis of Phenyl 2-furoate (an alternative name for this compound) involves cost-effective processes such as esterification catalysis. Manufacturers optimize routes using solid acid catalysts or enzymatic methods to enhance yield and purity—a topic frequently searched in academic and industrial forums. Quality control typically employs HPLC analysis and spectroscopic techniques to meet regulatory standards.

Emerging trends also link furan-based esters like 2948-14-3 to material science. Their thermal stability and electron-rich structure contribute to advancements in polymeric materials and organic electronics. For instance, they may serve as monomers for conductive polymers used in flexible displays—an area gaining traction due to the rise of wearable technology.

Safety profiles of Phenyl furan-2-carboxylate are well-documented, with studies confirming low acute toxicity under standard handling conditions. However, proper laboratory precautions (e.g., ventilation, PPE) remain essential, as with all fine chemicals. Regulatory compliance varies by region, but most jurisdictions classify it as a non-hazardous substance when used as intended.

For researchers sourcing this material, key considerations include supplier reliability, batch-to-batch consistency, and technical data sheet availability. Reputable suppliers often provide additional resources like NMR spectra and application notes, addressing common queries from buyers seeking lab-to-production scalability.

In summary, CAS 2948-14-3 represents a multifaceted compound bridging gaps between academic innovation and industrial practicality. Its relevance to drug development, sustainable agriculture, and advanced materials ensures continued interest across scientific communities. Future research may further unlock its potential in catalysis and renewable energy applications, solidifying its position in modern chemistry.